Cas no 2171898-40-9 (1-(3-Hydroxyoxetan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Hydroxyoxetan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2171898-40-9
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 5565882
• PubChem ID: 165593883
• Update Time: 2023-07-11

1-(3-Hydroxyoxetan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171898-40-9
• 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylic acid
• EN300-1630390
• 1-(3-Hydroxyoxetan-3-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C7H10O4/c8-5(9)6(1-2-6)7(10)3-11-4-7/h10H,1-4H2,(H,8,9)
• InChI Key： IQGNGIJISAOHKA-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(C(=O)O)CC1)O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų